Cas no 729590-49-2 (BENZENE, 1-BROMO-4-(PHENYLMETHOXY)-2-PROPYL-)

• Product Name: BENZENE, 1-BROMO-4-(PHENYLMETHOXY)-2-PROPYL-
• CAS No: 729590-49-2
• MF: C₁₆H₁₇BrO
• MW: 305.209583997726
• CID: 3368207
• PubChem ID: 58754092
• Update Time: 2025-04-21

BENZENE, 1-BROMO-4-(PHENYLMETHOXY)-2-PROPYL- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-4-(PHENYLMETHOXY)-2-PROPYL-
• SCHEMBL3920931
• 4-bromo-3-propylbenzyloxybenzene
• MRCFHPISOQBADQ-UHFFFAOYSA-N
• DB-094533
• 729590-49-2

• Inchi： 1S/C16H17BrO/c1-2-6-14-11-15(9-10-16(14)17)18-12-13-7-4-3-5-8-13/h3-5,7-11H,2,6,12H2,1H3
• InChI Key： MRCFHPISOQBADQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.04628Da
• Monoisotopic Mass: 304.04628Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2Ų